3-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• IUPAC Name: 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• InChI: InChI=1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-6-10(9-16)7-12(8-11)17-5/h6-9H,1-5H3
• InChI Key: LMWVDPBIAMMYMW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)OC)C=O
• Molecular Formula: C14H19BO4
• DSSTOX Substance ID: DTXSID601156919
• Molecular Weight: 262.11 g/mol
• CAS RN: 1112210-74-8

Description

“3-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde” is a chemical compound. It is a colorless liquid at room temperature and is often used in the preparation of pharmaceutical and chemical intermediates. This compound is commonly used as an organic boron reagent and plays a key role in the formation of C-C bonds, oxidation, and reduction reactions.

Synthesis Analysis

The synthesis of this compound involves borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It also involves hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various methods such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent.

Chemical Reactions Analysis

This compound is an organic boron compound and is quite stable at room temperature. It can be used as a synthesis reagent for boronic esters and plays a key role in the formation of C-C bonds, oxidation, and reduction reactions. It can react with dimethyl carbonate under a nitrogen atmosphere to form a boron compound.

Physical And Chemical Properties Analysis

This compound is a colorless liquid at room temperature. It has a boiling point of 43 °C/50 mmHg, a flash point of 5 °C, a specific gravity of 0.89, and a refractive index of 1.40.

Scientific Research Applications

Synthesis and Structural Analysis

3-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and similar compounds are used as intermediates in complex chemical syntheses. Huang et al. (2021) demonstrated the use of such compounds in a three-step substitution reaction, followed by conformational and crystallographic analysis using X-ray diffraction and density functional theory (DFT) (Huang et al., 2021). This analysis is vital for understanding the molecular structure and physicochemical properties of these compounds.

Prodrug Development

A significant application of these compounds is in the development of prodrugs. For instance, Wang and Franz (2018) reported on a prodrug where a boronate group in the compound prevents metal chelation until reaction with hydrogen peroxide, which then releases an active chelator for sequestering iron and inhibiting oxidative damage (Wang & Franz, 2018). This approach targets iron sequestration in cells under oxidative stress, highlighting a potential therapeutic application.

Catalysis and Reaction Mechanisms

These compounds also play a crucial role in catalysis and understanding reaction mechanisms. For example, Koren-Selfridge et al. (2009) synthesized a boron-substituted hydroxycycylopentadienyl ruthenium hydride for catalytic hydroboration of aldehydes, imines, and ketones, providing insights into reaction conditions and outcomes (Koren-Selfridge et al., 2009).

Mechanism of Action

The mechanism of action of this compound involves its use as an organic intermediate with borate and sulfonamide groups, which can be synthesized through nucleophilic and amidation reactions.

Safety and Hazards

This compound is highly flammable and generates flammable or ignitable gases when in contact with water. It should be stored in a dry place in a sealed container. When handling this compound, appropriate protective measures should be taken, such as wearing gloves, goggles, and protective clothing.

Future Directions

There are many types of organoboron compounds, among which aryl borate is one of the most important compounds. Due to its high stability, low toxicity, and high reactivity in various transformation processes, it is not only an important intermediate in organic synthesis, but also has a wide range of applications in pharmacy and biology. In the future, this compound could be used in the construction of stimulus-responsive drug carriers due to their advantages of simple construction conditions, good biocompatibility, and ability to respond to various microenvironmental changes such as pH, glucose, and ATP in the organism.